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Compound of Interest

Compound Name: Dimethoxymethylsilane

Cat. No.: B7823244 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

on the Properties and Applications of Dimethoxymethylsilane.

Dimethoxymethylsilane, a versatile organosilicon compound, has emerged as a crucial

reagent in modern organic synthesis. Its utility as a mild and effective reducing agent,

particularly in copper-catalyzed reactions, has made it an invaluable tool for the construction of

complex molecules, including key intermediates for pharmaceutical development. This guide

provides a comprehensive overview of its physicochemical properties, safety and handling

protocols, and detailed experimental procedures for its primary applications.

Core Physicochemical and Safety Data
Dimethoxymethylsilane is a colorless, highly flammable liquid. Due care must be taken when

handling this reagent. It is sensitive to moisture and can decompose in contact with water,

liberating methanol.[1] All operations should be conducted in a well-ventilated fume hood, and

appropriate personal protective equipment, including safety goggles, gloves, and flame-

retardant clothing, should be worn.[1][2][3]

Table 1: Physicochemical Properties of Dimethoxymethylsilane
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Property Value Reference(s)

CAS Number 16881-77-9 [2][4]

Molecular Formula C₃H₁₀O₂Si [4][5]

Molecular Weight 106.20 g/mol [1][6]

Appearance Colorless liquid [2][6]

Boiling Point 61 °C / 141.8 °F [2]

Melting Point -136 °C / -212.8 °F [2]

Density 0.861 g/cm³ [2]

Refractive Index 1.36 [1]

Flash Point 2 °C / 35.6 °F [2]

Table 2: Safety and Handling Information

Hazard Statement Precautionary Measures

H225: Highly flammable liquid and vapor.[2][3]
P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.[2][3]

May cause skin and eye irritation.[7]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[2][3]

Moisture sensitive.[8] P233: Keep container tightly closed.[2][3]

P403 + P235: Store in a well-ventilated place.

Keep cool.[2][3]

Applications in Organic Synthesis
The primary application of dimethoxymethylsilane in a research and drug development

context is as a hydride source in transition metal-catalyzed reactions. It is particularly prominent

in copper-hydride (CuH) catalyzed asymmetric hydroamination, a powerful method for the

synthesis of chiral amines, which are ubiquitous in pharmaceuticals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://dspace.mit.edu/handle/1721.1/94499
https://dspace.mit.edu/handle/1721.1/94499
https://www.danieleteti.it/post/dot-language-guide-for-devs-and-analysts-en/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3874865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4768687/
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4768687/
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3874865/
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://medium.com/@dinis.cruz/dot-language-graph-based-diagrams-c3baf4c0decc
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://medium.com/@dinis.cruz/dot-language-graph-based-diagrams-c3baf4c0decc
https://www.organic-chemistry.org/chemicals/reductions/dimethoxymethylsilane.shtm
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://medium.com/@dinis.cruz/dot-language-graph-based-diagrams-c3baf4c0decc
https://joeldare.com/creating-software-engineering-flow-charts-with-graphviz-dot
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://medium.com/@dinis.cruz/dot-language-graph-based-diagrams-c3baf4c0decc
https://www.organic-chemistry.org/abstracts/lit4/206.shtm
https://medium.com/@dinis.cruz/dot-language-graph-based-diagrams-c3baf4c0decc
https://www.benchchem.com/product/b7823244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Copper-Catalyzed Asymmetric Hydroamination of
Alkenes
Dimethoxymethylsilane is a key reagent in the Buchwald group's methodology for the

enantioselective hydroamination of alkenes. This reaction provides access to valuable chiral

secondary and tertiary amines with high enantioselectivity. The overall transformation involves

the formal addition of an N-H bond across a carbon-carbon double bond.

A general workflow for this type of reaction is depicted below.
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General Experimental Workflow for CuH-Catalyzed Hydroamination

Catalyst Preparation

Reaction Execution

Work-up and Purification

Charge flask with Cu(OAc)₂,
phosphine ligand, and other solids

Purge flask with inert gas
(e.g., Argon)

Add solvent (e.g., THF)

Add alkene substrate
and amine electrophile

Transfer catalyst solution
if prepared separately

Add Dimethoxymethylsilane (DMMS)
dropwise at specified temperature

Stir reaction at constant
temperature for specified time

Quench reaction
(e.g., with aq. Na₂CO₃)

Extract with organic solvent

Dry organic layer and concentrate

Purify by column chromatography

Characterization
(NMR, SFC, etc.)
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Catalytic Cycle of CuH-Catalyzed Hydroamination

L*Cu(OAc)₂

L*Cu-H
(Active Catalyst)

L*Cu-Alkyl

L*Cu-OBz

Chiral Amine
Product

Regeneration
(transmetalation)

Release

Alkene

R₂N-OBz
(Amine Electrophile)

DMMS
(Me(MeO)₂SiH)

Reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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